Cas no 1076245-97-0 (3-Trifluoromethyl-isoxazole-4-carboxylic acid ethyl ester)
1076245-97-0 structure
Product Name:3-Trifluoromethyl-isoxazole-4-carboxylic acid ethyl ester
CAS No:1076245-97-0
MF:C7H6F3NO3
MW:209.12265253067
CID:2871182
Update Time:2023-08-10
3-Trifluoromethyl-isoxazole-4-carboxylic acid ethyl ester Chemical and Physical Properties
Names and Identifiers
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- 3-Trifluoromethyl-isoxazole-4-carboxylic acid ethyl ester
- Ethyl 3-(trifluoromethyl)isoxazole-4-carboxylate
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- Inchi： 1S/C7H6F3NO3/c1-2-13-6(12)4-3-14-11-5(4)7(8,9)10/h3H,2H2,1H3
- InChI Key： FWVUPENNKOEPOX-UHFFFAOYSA-N
- SMILES： FC(C1C(=CON=1)C(=O)OCC)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 219
- XLogP3: 1.5
- Topological Polar Surface Area: 52.3
3-Trifluoromethyl-isoxazole-4-carboxylic acid ethyl ester Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Nduka Ikpo,Jenna C. Flogeras,Francesca M. Kerton Dalton Trans., 2013,42, 8998-9006
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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